Cas no 20926-57-2 (Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-)

20926-57-2 structure
Product name:Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-
Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-
- 2-(aziridin-1-yl)-5-methyl-5-nitro-1,3,2λ<sup>5</sup>-dioxaphosphinane 2-oxide
- 1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphinan-2-yl)aziridine
- AC1L65OM
- AC1Q6T8Q
- AG-K-70300
- AR-1B2458
- CTK4E5475
- KST-1B1638
- NSC94243
- NSC-94243
- 20926-57-2
- DTXSID70294095
-
- Inchi: InChI=1S/C6H11N2O5P/c1-6(8(9)10)4-12-14(11,13-5-6)7-2-3-7/h2-5H2,1H3
- InChI Key: OVSMZRJGZOZYFR-UHFFFAOYSA-N
- SMILES: CC1([N+]([O-])=O)COP(N2CC2)(=O)OC1
Computed Properties
- Exact Mass: 222.04100
- Monoisotopic Mass: 222.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.4Ų
- XLogP3: -0.7
Experimental Properties
- Density: 1.49
- Boiling Point: 310.6°Cat760mmHg
- Flash Point: 141.6°C
- Refractive Index: 1.529
- PSA: 94.17000
- LogP: 0.95340
Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)- Related Literature
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Keiko Okuzumi,Noriyuki Hara,Hidehiro Uekusa,Yoshinori Fujimoto Org. Biomol. Chem., 2005,3, 1227-1232
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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